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Compound of Interest

Compound Name: 4-Chloro-2-methylthiobenzamide
CAS No.: 24247-80-1
Cat. No.: B1416508
Get Quote
. J

A Technical Guide for Synthetic Chemists and Process Engineers

Executive Summary & Compound Identity

4-Chloro-2-(methylthio)benzamide is a specialized aromatic amide serving as a critical
"gateway intermediate” in the synthesis of isothiazolone-based biocides, specifically 6-Chloro-
1,2-benzisothiazol-3-one.[1] Its structural uniqueness lies in the ortho-positioning of the
methylthio (-SMe) group relative to the amide functionality, a design that pre-organizes the
molecule for oxidative cyclization.

Researchers must distinguish this compound from its thioamide isomer (4-chloro-2-
methylbenzenecarbothioamide), a common source of database errors due to similar
nomenclature strings.

Nomenclature & Identification
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Identifier Value

Notes

4-Chloro-2-
IUPAC Name

(methylsulfanyl)benzamide

Preferred for clarity.

4-Chloro-2-
Common Name

methylthiobenzamide

Used in industrial patents.

N/A (Often conflated with

CAS Registry

Warning: CAS 24247-80-1
refers to the thioamide (MW
185.6). The target amide (MW
201.6) lacks a widely assigned

24247-80-1) _ _ _

public CAS in basic catalogs
but is cited in patent literature
(e.g., EP0657438).
Distinct from Thioamide

Molecular Formula CsHsCINOS
(CsHsCINS).

Molecular Weight 201.67 g/mol

SMILES CSclcc(CleecclC(N)=0

Structural Analysis & Functional Logic

The physicochemical behavior of this molecule is dictated by the electronic interplay between

three substituents on the benzene ring.

Graphviz: Structural Functionalization
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Figure 1: Functional group analysis highlighting the ortho-effect between the thioether and

amide groups.

The Amide Anchor (C-1): Provides high melting point characteristics due to intermolecular
hydrogen bonding. It is the site of hydrolysis under extreme acidic/basic conditions.

The Ortho-Methylthio Trigger (C-2): This group is electron-donating (by resonance) but
chemically labile toward oxidation. It is the "warhead" for converting the benzamide into the
bioactive isothiazolone ring.

The Para-Chloro Modulator (C-4): Increases the overall lipophilicity (LogP) and metabolic
stability of the ring, preventing rapid degradation in biological systems.

Physicochemical Properties

The following data synthesizes experimental trends from analogous benzamides and patent

disclosures.

Solid State & Solubility Profile

Physical State: Crystalline Solid.
Appearance: White to off-white needles or powder.
Melting Point (Predicted): 145°C — 160°C.

o Note: While the cyclized derivative (6-chloro-BIT) melts >270°C, the acyclic amide has a
lower lattice energy due to the flexible S-Me group disrupting packing compared to the
planar heterocycle.

Solubility Matrix:

o Water: Low (< 50 mg/L). The hydrophobic Cl and SMe groups overwhelm the hydrophilic
amide.

o Chlorinated Solvents (DCM, Monochlorobenzene): High.[2] Preferred for synthesis.
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o Alcohols (Methanol, Ethanol): Moderate to High.

o DMSO: High.

Electronic & Lipophilic Properties

e LogP (Octanol/Water):2.2 — 2.5 (Estimated).
o Context: Benzamide (LogP ~0.64) + Cl (+0.[2]71) + SMe (+0.6-0.8) + Ortho correction.

o Significance: This moderate lipophilicity ensures the compound can penetrate cell
membranes if used as a bioactive agent, but it primarily dictates the solvent choice
(organic phase) during industrial processing.

e pKa: ~15-16 (Amide NH). The compound is neutral in physiological pH. It does not protonate
or deprotonate significantly in the pH 2-10 range.

Reactivity & Synthesis Workflow

The primary utility of 4-Chloro-2-(methylthio)benzamide is its reactivity pattern. It is designed to
undergo oxidative cyclization.

Graphviz: Synthesis & Cyclization Pathway
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Figure 2: The industrial pathway transforming the benzamide into the active isothiazolone
biocide.[3]

Critical Reaction: The Pummerer-Type Cyclization

The transformation of this amide into the isothiazolone involves the oxidation of the sulfide (-
SMe) to a sulfoxide (-S(O)Me), followed by cyclization using a halogenating agent (e.g.,
Sulfuryl Chloride or Chlorine gas).
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e Reaction Risk: Over-oxidation to the sulfone (-SOz2Me) is a common impurity pathway.

» Control Strategy: Maintain temperature <50°C during chlorination to favor ring closure over
sulfone formation.

Experimental Protocols
Protocol A: High-Performance Liquid Chromatography
(HPLC) Purity Analysis

Since this compound is an intermediate, purity is critical to prevent side-reactions in the
cyclization step.

System: Reverse-Phase HPLC (C18 Column) Mobile Phase:
e A: 0.1% Phosphoric Acid in Water

e B: Acetonitrile Gradient: 10% B to 90% B over 20 minutes. Detection: UV @ 254 nm
(Aromatic absorption). Retention Logic: The target (Amide) will elute after the corresponding
Benzoic Acid (more polar) but before the fully cyclized Isothiazolone (more planar/lipophilic).

Protocol B: 1H-NMR Characterization (Predicted)

To validate the identity of the synthesized compound, look for these signature signals in
DMSO-d6:

o Methylthio Singlet:

2.4 — 2.5 ppm (3H, s). Distinctive sharp peak.

¢ Amide Protons:

7.5 - 8.0 ppm (2H, broad singlets). Often split or broadened due to restricted rotation.

e Aromatic Protons:
o H-3 (Ortho to SMe): Doublet, ~7.3 ppm.

o H-5 (Meta to Amide): Doublet of doublets.
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o H-6 (Ortho to Amide): Doublet, ~7.6 ppm (Deshielded by Carbonyl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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